1,2,3,4,6,9-Hexamethyldibenzo[b,d]furan

• CAS No.: 62787-23-9
• Molecular Formula: C18H20O
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 1,2,3,4,6,9-hexamethyldibenzofuran
• InChI: InChI=1S/C18H20O/c1-9-7-8-10(2)17-15(9)16-13(5)11(3)12(4)14(6)18(16)19-17/h7-8H,1-6H3
• InChI Key: XVUABODCMQFXID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C3=C(C(=C(C(=C3OC2=C(C=C1)C)C)C)C)C

Description

1,2,3,4,6,9-Hexamethyldibenzo[b,d]furan: is a heterocyclic organic compound with a unique structure. It consists of two benzene rings fused to a central furan ring. Each carbon atom in the molecule is bonded to a hydrogen atom. This volatile white solid is soluble in nonpolar organic solvents .

Preparation Methods

a. Photochemical Synthesis: A novel approach to synthesizing naphtho[1,2-b]benzofuran derivatives (which include our compound) involves a photochemical reaction of 2,3-disubstituted benzofurans. The process includes photocyclization of the hexatriene system, followed by aromatization of the benzene ring via water molecule elimination. Starting terarylenes are prepared through a three-component condensation of phenols, arylglyoxals, and cyclic 1,3-diketones .

Chemical Reactions Analysis

1,2,3,4,6,9-Hexamethyldibenzo[b,d]furan can undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions depend on the specific transformation. Major products formed from these reactions contribute to its diverse applications.

Scientific Research Applications

This compound finds applications across several fields:

Chemistry: It serves as a building block for more complex molecules.

Biology: Researchers explore its interactions with biological systems.

Medicine: Its potential therapeutic properties are under investigation.

Industry: It may have applications in materials science and organic synthesis.

Mechanism of Action

The precise mechanism by which 1,2,3,4,6,9-Hexamethyldibenzo[b,d]furan exerts its effects remains an active area of research. Molecular targets and pathways involved are subject to ongoing study.

Comparison with Similar Compounds

While there are other dibenzofuran derivatives, this compound’s unique structure sets it apart. Further exploration of similar compounds would enhance our understanding of its distinct properties.